![molecular formula C6H9NO3 B6241032 rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol CAS No. 2648862-35-3](/img/no-structure.png)
rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol
Overview
Description
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol is an organic compound with a unique molecular structure and a wide range of applications in scientific research. It has been used in a variety of experiments, from biochemical studies to drug discovery, due to its ability to interact with a variety of substrates.
Scientific Research Applications
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol has been used in a variety of scientific research applications. It has been used in biochemical studies to investigate the structure and function of proteins and enzymes. It has also been used in drug discovery and development, as it can interact with a variety of substrates. Additionally, it has been used in the development of organic light-emitting diodes (OLEDs) and other optoelectronic materials.
Mechanism of Action
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol is capable of interacting with a variety of substrates due to its unique molecular structure. It can form hydrogen bonds with other molecules, allowing it to act as a bridge between different substrates. Additionally, it can form electrostatic interactions with other molecules due to its charged nature. These interactions allow it to act as an enzyme inhibitor or activator, depending on the substrate.
Biochemical and Physiological Effects
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, it has been shown to modulate the activity of certain transcription factors, which can lead to changes in gene expression. It has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol has several advantages and limitations for use in laboratory experiments. One advantage is its ability to interact with a variety of substrates, which makes it useful for a variety of experiments. Additionally, it is relatively easy to synthesize and is relatively stable, which makes it suitable for use in long-term experiments. However, it is also relatively expensive, which may limit its use in some experiments.
Future Directions
There are several potential future directions for the use of rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol. One possible direction is the development of new drugs or therapies based on its ability to interact with a variety of substrates. Additionally, it could be used in the development of new materials, such as OLEDs or other optoelectronic materials. It could also be used in the development of new biocatalysts or enzymes, as it has been shown to modulate the activity of certain transcription factors. Finally, it could be used in the development of new analytical techniques, such as high-throughput screening or mass spectrometry.
Synthesis Methods
Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol is synthesized via a two-step process. The first step involves the reaction of 4-hydroxybenzaldehyde with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of sodium hydroxide to form the intermediate compound rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol. The second step involves the reaction of the intermediate compound with methanol to form the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol involves the synthesis of the furo[3,4-d][1,2]oxazole ring system followed by the addition of a hydroxymethyl group to the oxazole ring. The racemic mixture can be obtained by using a chiral auxiliary during the synthesis or by resolution of the enantiomers after synthesis.", "Starting Materials": [ "2-nitrophenylacetic acid", "thionyl chloride", "2-aminoethanol", "acetic anhydride", "sodium hydroxide", "2,3-dihydrofuran", "sodium hydride", "methyl iodide", "sodium borohydride", "methanol" ], "Reaction": [ "1. Conversion of 2-nitrophenylacetic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with 2-aminoethanol to form the oxazole ring system.", "3. Protection of the oxazole nitrogen with acetic anhydride and sodium hydroxide.", "4. Cyclization of the protected oxazole with 2,3-dihydrofuran using sodium hydride as a base.", "5. Deprotection of the oxazole nitrogen using sodium hydroxide.", "6. Methylation of the resulting alcohol with methyl iodide and sodium hydride.", "7. Reduction of the nitro group to an amine using sodium borohydride.", "8. Addition of a hydroxymethyl group to the oxazole ring using methanol and a catalytic amount of acid.", "9. Resolution of the enantiomers or use of a chiral auxiliary to obtain the racemic mixture." ] } | |
CAS RN |
2648862-35-3 |
Product Name |
rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanol |
Molecular Formula |
C6H9NO3 |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
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